Aluminum cesium fluoride
Overview
Description
Aluminum Cesium Fluoride, also known as Caesium Aluminium Fluoride, is a mixed fluoride of caesium and aluminium . The formula CsAlF4, caesium tetrafluoroaluminate, corresponds to a 1:1 combination of caesium fluoride and aluminium fluoride . Other combinations are known, such as the 3:2 formulation Cs3Al2F9 . These compounds are used as brazing fluxes, especially for aluminium–magnesium alloys .
Synthesis Analysis
A method for the production of crystalline cesium aluminum fluoride used as a flux in brazing of aluminum to aluminum and copper has been patented . The aqueous mixture of cesium aluminum fluoride changes phase by hardening rapidly, which can cause problems during application .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula CsAlF4, which corresponds to a 1:1 combination of caesium fluoride and aluminium fluoride . Other combinations are known, such as the 3:2 formulation Cs3Al2F9 .
Chemical Reactions Analysis
Aluminum Fluoride has been studied for its thermal reaction properties . For instance, composite powders of nanoscale aluminum (n-Al) and iron fluoride (FeF3) were prepared by an ultrasonic mixing method . The reaction process and pre-ignition reaction of the complexes were investigated by characterizing the reaction products of n-Al/FeF3 and Al2O3/FeF3 at certain temperatures .
Physical And Chemical Properties Analysis
This compound has a molar mass of 235.88 g/mol and a melting point of 420–450 ºC . It is soluble in water, with a solubility of approximately 1.2 g/100 ml at 20 ºC . It is non-flammable .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
aluminum;cesium;tetrafluoride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Al.Cs.4FH/h;;4*1H/q+3;+1;;;;/p-4 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYFXWCIZFDKSTJ-UHFFFAOYSA-J |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[F-].[F-].[F-].[F-].[Al+3].[Cs+] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AlCsF4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.880603 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
39211-00-2, 138577-01-2 |
Source
|
| Record name | Aluminate(1-), tetrafluoro-, cesium (1:1), (T-4)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=39211-00-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Aluminum cesium fluoride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0138577012 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Aluminum cesium fluoride | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Aluminate(1-), tetrafluoro-, cesium (1:1), (T-4)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Caesium tetrafluoroaluminate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.158.598 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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